Cas no 1352523-90-0 (2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352523-90-0
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5169166
• Update Time: 2025-06-11

2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

• Inchi： 1S/C15H21N3O2/c1-12-13(14-3-2-6-18(14)11-19)4-5-15(16-12)17-7-9-20-10-8-17/h4-5,11,14H,2-3,6-10H2,1H3
• InChI Key： MOUKFYNMLLDMRK-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=C(N2CCOCC2)N=C1C

Additional information on 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Research Briefing on 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352523-90-0)

In recent years, the compound 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352523-90-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and morpholine substructures, has been identified as a promising scaffold for the development of novel therapeutic agents. Its potential applications span across various disease areas, including oncology, neurology, and infectious diseases, making it a focal point for interdisciplinary research efforts.

Recent studies have elucidated the synthetic pathways and structural modifications of 1352523-90-0, highlighting its versatility as a building block for drug discovery. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular configuration and stability. These foundational studies have paved the way for further exploration of its pharmacological properties, including its binding affinity to specific biological targets and its metabolic stability in vivo.

One of the most notable findings in recent literature is the role of 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde in modulating kinase activity. Preliminary in vitro assays have demonstrated its inhibitory effects on certain kinases implicated in cancer progression, suggesting its potential as a lead compound for kinase inhibitor development. Additionally, computational modeling studies have provided insights into its interaction mechanisms with target proteins, offering a rational basis for further structural optimization.

Beyond its kinase-related applications, this compound has also shown promise in the realm of central nervous system (CNS) disorders. Recent preclinical studies have explored its ability to cross the blood-brain barrier (BBB) and its effects on neurotransmitter systems. These investigations have revealed its potential as a modulator of dopaminergic and serotonergic pathways, which could have implications for treating conditions such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess its safety profile.

In the context of infectious diseases, researchers have investigated the antimicrobial properties of 1352523-90-0. Initial screenings against a panel of bacterial and fungal pathogens have yielded encouraging results, particularly against drug-resistant strains. Mechanistic studies suggest that its activity may be linked to interference with microbial cell wall synthesis or protein folding processes. These findings underscore its potential as a starting point for developing new antimicrobial agents in an era of increasing antibiotic resistance.

The pharmaceutical industry has taken note of these developments, with several companies reportedly exploring the commercial potential of derivatives based on this chemical scaffold. Patent filings related to 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde have increased in recent years, covering various therapeutic applications and formulation strategies. This intellectual property activity reflects the growing recognition of its value in drug discovery pipelines.

Despite these promising advances, challenges remain in the development of 1352523-90-0-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Moreover, the translation of in vitro findings to clinically relevant outcomes will require extensive preclinical and clinical evaluation. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in overcoming these hurdles.

Looking ahead, the future research directions for this compound are likely to focus on three main areas: (1) expanding its therapeutic applications through targeted modifications of its chemical structure, (2) elucidating its precise mechanisms of action at the molecular level, and (3) developing efficient and scalable synthetic routes for its production. The integration of emerging technologies such as artificial intelligence in drug design and high-throughput screening platforms may accelerate progress in these areas.

In conclusion, 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde represents a compelling case study in modern drug discovery. Its multifaceted biological activities and chemical versatility position it as a valuable tool for both basic research and applied pharmaceutical development. As research continues to uncover its full potential, this compound may well emerge as the foundation for a new class of therapeutic agents addressing unmet medical needs across multiple disease areas.